Cas no 1704121-85-6 (N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-(4-methylpiperidin-1-yl)acetamide)

• Product Name: N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-(4-methylpiperidin-1-yl)acetamide
• CAS No: 1704121-85-6
• MF: C₂₀H₃₀BFN₂O₃
• MW: 376.273209095001
• MDL: MFCD28805716
• CID: 4703655
• Update Time: 2024-11-04

N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-(4-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-(4-methylpiperidin-1-yl)acetamide
• AM87614
• N-[2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-(4-methylpiperidin-1-yl)acetamide
• N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-(4-methylpiperidin-1-yl)acetamide

• MDL： MFCD28805716
• Inchi： 1S/C20H30BFN2O3/c1-14-8-10-24(11-9-14)13-18(25)23-17-12-15(6-7-16(17)22)21-26-19(2,3)20(4,5)27-21/h6-7,12,14H,8-11,13H2,1-5H3,(H,23,25)
• InChI Key： TYRGZHCUZZIXNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1NC(CN1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 521
• Topological Polar Surface Area: 50.8